2-(3-Chloro-phenyl)-2H-tetrazole-5-carboxylic acid

• Molecular Formula: C8H5ClN4O2
• Molecular Weight: 224.60 g/mol
• IUPAC Name: 2-(3-chlorophenyl)tetrazole-5-carboxylic acid
• InChI: InChI=1S/C8H5ClN4O2/c9-5-2-1-3-6(4-5)13-11-7(8(14)15)10-12-13/h1-4H,(H,14,15)
• InChI Key: KDHGWHQCRDODEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2N=C(N=N2)C(=O)O

Description

2-(3-Chloro-phenyl)-2H-tetrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C8H5ClN4O2 and its molecular weight is 224.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.00 g (27.7 mmol) 2-(3-chloro-phenyl)-2H-tetrazole-5-carboxylic acid ethyl ester was dissolved in 50 mL THF and 50 mL water and treated with 2.33 g (55.4 mmol) LiOH at RT for 14 h. The reaction mixture was concentrated and acidified with 1 M aqueous hydrochlorid acid. The precipitate was filtered off, washed with water and dried.